Cas no 95666-80-1 (D-ribo-Hex-1-enitol,1,2-dideoxy-3,4-O-(1-methylethylidene)-6-O-(triphenylmethyl)-)

• Product Name: D-ribo-Hex-1-enitol,1,2-dideoxy-3,4-O-(1-methylethylidene)-6-O-(triphenylmethyl)-
• CAS No: 95666-80-1
• MF: C₂₈H₃₀O₄
• MW: 430.535408496857
• CID: 832596
• PubChem ID: 69030629
• Update Time: 2025-04-19

D-ribo-Hex-1-enitol,1,2-dideoxy-3,4-O-(1-methylethylidene)-6-O-(triphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• D-ribo-Hex-1-enitol, 1,2-dideoxy-3,4-O-(1-methylethylidene)-6-O-(triphenylmethyl)-
• 1,2-Dideoxy-3,4-O-isopropylidene-6-O-trityl-D-ribo-hex-1-enitol
• D-RIBO-HEX-1-ENITOL, 1,2-DIDEOXY-3,4-O-(1-METHYLETHYLIDENE)-6-O-(TRIPHENYLMETHYL)-
• (1R)-1-((4R,5S)-2,2-Dimethyl-5-vinyl-[1,3]dioxolan-4-yl)-2-trityloxy-ethanol
• 95666-80-1
• SCHEMBL4404965
• IFKBNLONMTWHJO-UODIDJSMSA-N
• D-ribo-Hex-1-enitol,1,2-dideoxy-3,4-O-(1-methylethylidene)-6-O-(triphenylmethyl)-

• Inchi： 1S/C28H30O4/c1-4-25-26(32-27(2,3)31-25)24(29)20-30-28(21-14-8-5-9-15-21,22-16-10-6-11-17-22)23-18-12-7-13-19-23/h4-19,24-26,29H,1,20H2,2-3H3/t24-,25+,26-/m1/s1
• InChI Key： IFKBNLONMTWHJO-UODIDJSMSA-N
• SMILES： O1C(C)(C)O[C@@H](C=C)[C@H]1[C@@H](COC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 430.21440943g/mol
• Monoisotopic Mass: 430.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 47.9Ų